N-(6-Amino-5-quinoxalinyl)-N-methylmethanesulfonamide

• Molecular Formula: C10H12N4O2S
• Molecular Weight: 252.30 g/mol
• IUPAC Name: N-(6-aminoquinoxalin-5-yl)-N-methylmethanesulfonamide
• InChI: InChI=1S/C10H12N4O2S/c1-14(17(2,15)16)10-7(11)3-4-8-9(10)13-6-5-12-8/h3-6H,11H2,1-2H3
• InChI Key: FKKUEHHCPOZFGF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=C(C=CC2=NC=CN=C21)N)S(=O)(=O)C

Description

N-(6-Amino-5-quinoxalinyl)-N-methylmethanesulfonamide is a chemical compound with a complex structure that includes a quinoxaline ring, an amino group, and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-Amino-5-quinoxalinyl)-N-methylmethanesulfonamide typically involves the reaction of 6-aminoquinoxaline with N-methylmethanesulfonamide under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form.

Chemical Reactions Analysis

Types of Reactions

N-(6-Amino-5-quinoxalinyl)-N-methylmethanesulfonamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The amino and sulfonamide groups can participate in substitution reactions with other chemical species.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reactions are typically carried out under controlled conditions, such as specific temperatures and pH levels, to achieve the desired outcomes.

Major Products

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce various substituted compounds.

Scientific Research Applications

N-(6-Amino-5-quinoxalinyl)-N-methylmethanesulfonamide has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: The compound may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(6-Amino-5-quinoxalinyl)-N-methylmethanesulfonamide involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, leading to changes in their activity and subsequent biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-(6-Amino-5-quinoxalinyl)-N-methylmethanesulfonamide include:

• 6-Quinoxalinamine, 5-(dimethylphosphinyl)-
• {2-[(6-Amino-5-quinoxalinyl)ethynyl]phenyl}boronic acid

Uniqueness

This compound is unique due to its specific combination of functional groups and its potential applications in various fields. Its structure allows for diverse chemical reactions and interactions, making it a valuable compound for research and industrial purposes.